Cas no 2680813-81-2 (3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2680813-81-2
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5649521
• PubChem ID: 165907095
• Update Time: 2025-05-21

3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274351
• 3-cyano-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• 2680813-81-2
• 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H12N2O4/c1-2-5-16-9(15)12-4-3-10(6-11,7-12)8(13)14/h2H,1,3-5,7H2,(H,13,14)
• InChI Key： GMTJXRRXVKHHHA-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCC(C#N)(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

3-Cyano-1-(Prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic Acid (CAS No. 2680813-81-2): A Comprehensive Overview

3-Cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2680813-81-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid is C₁₂H₁₃N₂O₄, with a molecular weight of 255.24 g/mol. The compound features a pyrrolidine ring with a cyano group and an allyl ester moiety, which contributes to its distinct chemical and biological properties. The presence of the cyano group imparts significant electronic effects, while the allyl ester moiety provides potential for further chemical modifications and conjugations.

Synthesis Methods

The synthesis of 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has been reported in several studies, highlighting various approaches to achieve high yields and purity. One common method involves the reaction of 3-cyanopyrrolidine with an allyl alcohol derivative under controlled conditions. This process typically involves multiple steps, including protection and deprotection of functional groups to ensure the desired product is obtained with minimal side reactions.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method using microwave-assisted conditions. This approach not only reduced the reaction time but also improved the overall yield and purity of the final product. The use of microwave technology has become increasingly popular in organic synthesis due to its ability to enhance reaction rates and selectivity.

Biological Activities

The biological activities of 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid have been extensively studied, revealing its potential as a lead compound for drug development. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising inhibitory effects on proteases and kinases, which are implicated in diseases such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry reported that 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid exhibited potent inhibitory activity against matrix metalloproteinases (MMPs), which are known to play a crucial role in tumor invasion and metastasis. The compound's ability to selectively target MMPs without affecting other essential enzymes makes it a valuable candidate for anti-cancer therapies.

Potential Applications

The unique properties and biological activities of 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid have led to its exploration in various therapeutic areas. In addition to its potential as an anti-cancer agent, this compound has also shown promise in treating inflammatory diseases and neurological disorders.

In a preclinical study conducted by researchers at a leading pharmaceutical company, 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid was found to effectively reduce inflammation in animal models of arthritis. The compound's mechanism of action involves modulating key signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

Beyond its therapeutic applications, 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has also been investigated for use as a building block in the synthesis of more complex molecules. Its versatile functional groups allow for easy conjugation with other bioactive molecules, making it a valuable intermediate in drug discovery and development processes.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid. Several Phase I clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. These trials aim to determine optimal dosing regimens and identify any potential side effects or adverse reactions.

If these trials yield positive outcomes, it is anticipated that Phase II trials will follow to evaluate the compound's therapeutic potential in specific patient populations. The ultimate goal is to bring this novel compound to market as a safe and effective treatment option for various diseases.

In conclusion, 3-cyano-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2680813-81-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent biological activities, makes it an attractive candidate for further development and clinical evaluation. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents.